Cas no 1806948-18-4 (2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride
• CAS No: 1806948-18-4
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891637
• Update Time: 2025-10-28

2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-3-2-4(16(8,13)14)5(6(9)10)12-7(3)11/h2,6H,1H3
• InChI Key： ROWPYQHQRLIIIO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride

2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride (CAS No 1806948-18-4) is a highly specialized organic chemical with significant potential in various fields of research and application. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, an iodo group at position 6, a methoxy group at position 5, and a sulfonyl chloride group at position 3. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonyl chlorides like 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride in the development of bioactive molecules. The sulfonyl chloride functional group is particularly valuable due to its ability to undergo nucleophilic substitution reactions, making it a versatile building block in organic synthesis. For instance, researchers have explored the use of this compound in the construction of heterocyclic frameworks, which are essential components of many drug candidates. The presence of the difluoromethyl group adds further complexity and functionality to the molecule, enabling it to participate in a wide range of chemical transformations.

The iodine substituent at position 6 plays a critical role in modulating the electronic properties of the pyridine ring. Iodo groups are known for their ability to stabilize adjacent electron-withdrawing groups, such as the sulfonyl chloride moiety. This electronic interaction can influence the reactivity of the compound during synthetic procedures. Additionally, the methoxy group at position 5 introduces steric hindrance and contributes to the overall stability of the molecule. These features make 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride a unique candidate for exploring regioselective reactions and stereochemical outcomes.

In terms of synthesis, this compound can be prepared through a variety of methods, including Friedel-Crafts acylation and subsequent modifications. The introduction of the sulfonyl chloride group typically involves reacting an appropriate sulfonic acid with thionyl chloride (SOCl₂), a common reagent for converting carboxylic acids or sulfonic acids into their corresponding acid chlorides. The substitution pattern on the pyridine ring can be achieved through directed metallation or other aromatic substitution techniques, depending on the specific requirements of the synthesis.

One area where 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride has shown promise is in medicinal chemistry. The compound's ability to act as an electrophilic partner in coupling reactions makes it an attractive candidate for constructing biologically active molecules. For example, researchers have utilized this compound in the synthesis of kinase inhibitors and other enzyme-targeted therapies. The presence of halogen atoms (fluorine and iodine) also enhances its potential for use in radiopharmaceuticals or imaging agents, although further studies are needed to fully explore these applications.

Another emerging application of this compound lies in materials science. The combination of electron-withdrawing groups (such as sulfonyl chloride) and electron-donating groups (such as methoxy) on the pyridine ring creates a molecule with interesting electronic properties. These properties could be exploited in the development of advanced materials, such as organic semiconductors or light-emitting diodes (OLEDs). Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of such compounds with greater accuracy, paving the way for their integration into next-generation technologies.

In conclusion, 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonyl chloride (CAS No 1806948-18-4) is a multifaceted organic compound with significant potential across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.